Cas no 1477772-49-8 (2-4-(methoxymethyl)phenylazetidine)

• Product Name: 2-4-(methoxymethyl)phenylazetidine
• CAS No: 1477772-49-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6532947
• PubChem ID: 65805311
• Update Time: 2025-06-08

2-4-(methoxymethyl)phenylazetidine Chemical and Physical Properties

Names and Identifiers

• 2-4-(methoxymethyl)phenylazetidine
• Azetidine, 2-[4-(methoxymethyl)phenyl]-

• Inchi： 1S/C11H15NO/c1-13-8-9-2-4-10(5-3-9)11-6-7-12-11/h2-5,11-12H,6-8H2,1H3
• InChI Key： YSQTUFWJCNSOPH-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC=C(COC)C=C1

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 270.1±28.0 °C(Predicted)
• pka: 10.42±0.40(Predicted)

Additional information on 2-4-(methoxymethyl)phenylazetidine

Exploring the Potential of 2-4-(methoxymethyl)phenylazetidine (CAS No. 1477772-49-8) in Modern Research

The compound 2-4-(methoxymethyl)phenylazetidine (CAS No. 1477772-49-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. As researchers increasingly focus on azetidine derivatives for their versatility, this compound stands out for its promising characteristics. Its molecular framework, featuring a methoxymethylphenyl group attached to an azetidine ring, offers a compelling platform for further exploration.

One of the most searched questions in scientific forums is: "What are the applications of azetidine-based compounds?" In this context, 2-4-(methoxymethyl)phenylazetidine has shown potential in drug discovery, particularly in the development of small-molecule inhibitors and modulators for biological targets. Its structural motif is often explored for its ability to enhance bioavailability and metabolic stability, two critical factors in modern drug design. Researchers are also investigating its role in catalysis and polymer chemistry, where its rigid yet flexible ring system could contribute to novel material properties.

Another trending topic in the scientific community is the demand for sustainable synthetic methods. The synthesis of 2-4-(methoxymethyl)phenylazetidine often involves green chemistry principles, such as minimizing waste and using eco-friendly solvents. This aligns with the broader shift toward environmentally friendly chemical processes, a subject frequently searched by professionals and students alike. The compound's synthetic pathways are also a point of interest, with many researchers exploring one-pot reactions and catalytic cyclization techniques to improve efficiency.

From a pharmacological perspective, the azetidine ring in 2-4-(methoxymethyl)phenylazetidine is known to influence ligand-receptor interactions, making it a valuable scaffold in medicinal chemistry. Recent studies have highlighted its potential in targeting central nervous system (CNS) disorders, a hot topic in neuroscience research. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as this remains a significant challenge in CNS drug development. Searches for "BBB-permeable compounds" often lead to discussions about azetidine derivatives, further underscoring its relevance.

In the realm of material science, 2-4-(methoxymethyl)phenylazetidine is being studied for its potential in creating high-performance polymers. Its rigid structure could contribute to thermal stability and mechanical strength, properties highly sought after in industries ranging from aerospace to electronics. Queries like "new polymer materials 2023" frequently appear in search engines, reflecting the growing interest in innovative materials. The compound's compatibility with cross-linking agents and photoinitiators also opens doors for applications in 3D printing resins and coatings.

As the scientific community continues to explore 2-4-(methoxymethyl)phenylazetidine, its structure-activity relationships (SAR) remain a focal point. Researchers are leveraging computational chemistry tools to predict its behavior in various environments, a topic often searched under terms like "molecular modeling of azetidines." These studies are crucial for optimizing its performance in both biological and industrial applications. With advancements in AI-driven drug discovery, the compound's potential is being unlocked at an unprecedented pace.

In conclusion, 2-4-(methoxymethyl)phenylazetidine (CAS No. 1477772-49-8) represents a fascinating intersection of chemistry, biology, and materials science. Its versatility and adaptability make it a subject of ongoing research, addressing some of the most pressing questions in modern science. Whether it's drug development, sustainable synthesis, or advanced materials, this compound continues to inspire innovation across multiple disciplines.